Cas no 52389-39-6 (N-(3,4,6-Tri-O-acetyl-b-D-glucopyranosyl)piperidine)

• Product Name: N-(3,4,6-Tri-O-acetyl-b-D-glucopyranosyl)piperidine
• CAS No: 52389-39-6
• MF: C₁₇H₂₇NO₈
• MW: 373.398185968399
• CID: 936814
• PubChem ID: 13855180
• Update Time: 2025-05-27

N-(3,4,6-Tri-O-acetyl-b-D-glucopyranosyl)piperidine Chemical and Physical Properties

Names and Identifiers

• n-(3,4,6-tri-o-acetyl-beta-d-glucopyranosyl) piperidine
• N-(3,4,6-TRI-O-ACETYL-B-D-GLUCOPYRANOSYL)PIPERIDINE
• N-(3,4,6-TRI-O-ACETYL-β-D-GLUCOPYRANOSYL) PIPERIDINE
• N-(3,4,6-TRI-O-ACETYL-SS-D-GLUCOPYRANOSYL) PIPERIDINE
• 52389-39-6
• N-(3,4,6-Tri-O-acetyl-b-D-glucopyranosyl)piperidine

• Inchi： 1S/C17H27NO8/c1-10(19)23-9-13-15(24-11(2)20)16(25-12(3)21)14(22)17(26-13)18-7-5-4-6-8-18/h13-17,22H,4-9H2,1-3H3
• InChI Key： BRDQWGWKVQRHOR-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)C(C(C(C1N1CCCCC1)O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 373.17400
• Monoisotopic Mass: 373.17366682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.60000
• LogP: -0.07750

Additional information on N-(3,4,6-Tri-O-acetyl-b-D-glucopyranosyl)piperidine

Comprehensive Overview of N-(3,4,6-Tri-O-acetyl-β-D-glucopyranosyl)piperidine (CAS No. 52389-39-6)

N-(3,4,6-Tri-O-acetyl-β-D-glucopyranosyl)piperidine (CAS No. 52389-39-6) is a specialized glycoside derivative that has garnered significant attention in the fields of organic chemistry, medicinal research, and carbohydrate chemistry. This compound, characterized by its acetylated glucose moiety linked to a piperidine ring, serves as a pivotal intermediate in the synthesis of more complex molecules. Its unique structure makes it a valuable tool for researchers exploring glycosylation reactions, drug delivery systems, and enzyme inhibition studies.

The growing interest in N-(3,4,6-Tri-O-acetyl-β-D-glucopyranosyl)piperidine is partly driven by its potential applications in glycobiology and pharmaceutical development. With the rise of personalized medicine and bioconjugation techniques, this compound is increasingly studied for its ability to modify biological molecules, enhancing their stability or targeting capabilities. Researchers are also investigating its role in carbohydrate-based vaccines, a hot topic in modern immunology.

One of the most frequently asked questions about CAS No. 52389-39-6 revolves around its synthesis and purification methods. The compound is typically prepared through stereoselective glycosylation, a process that ensures the correct configuration of the β-D-glucopyranosyl unit. Advanced techniques like HPLC and NMR spectroscopy are employed to verify its purity and structural integrity, which are critical for reproducible research outcomes.

In the context of green chemistry, scientists are exploring eco-friendly alternatives for synthesizing N-(3,4,6-Tri-O-acetyl-β-D-glucopyranosyl)piperidine. Solvent-free reactions and catalytic methods are gaining traction, aligning with global sustainability goals. This aligns with the broader trend of minimizing waste and reducing the environmental footprint of chemical processes, a concern frequently highlighted in academic and industrial forums.

The compound's relevance extends to computational chemistry, where molecular docking studies utilize 52389-39-6 to predict interactions with biological targets. Such simulations are invaluable for drug discovery, particularly in identifying potential inhibitors for carbohydrate-processing enzymes. This interdisciplinary approach bridges gaps between theoretical and experimental research, a synergy highly sought after in contemporary science.

Storage and handling of N-(3,4,6-Tri-O-acetyl-β-D-glucopyranosyl)piperidine require adherence to standard laboratory protocols. While not classified as hazardous, its acetyl groups necessitate protection from moisture and extreme temperatures to prevent degradation. Proper documentation of its CAS No. 52389-39-6 is essential for regulatory compliance and inventory management, especially in multi-institutional collaborations.

Market trends indicate a steady demand for 52389-39-6, driven by academic institutions and pharmaceutical companies. Suppliers often highlight its high purity (>98%) and compatibility with automated synthesis platforms, catering to the needs of high-throughput screening. Pricing and availability fluctuations are common discussion points among procurement specialists, reflecting the compound's niche yet critical role in R&D pipelines.

Future research directions for N-(3,4,6-Tri-O-acetyl-β-D-glucopyranosyl)piperidine may focus on its derivatization for targeted therapy applications. Innovations in click chemistry could further expand its utility, enabling modular attachments to proteins or nanoparticles. As the scientific community prioritizes multifunctional scaffolds, this compound is poised to remain at the forefront of carbohydrate chemistry advancements.